3-Iodo-6-methyl-5-nitro-1H-indazole

• IUPAC Name: 3-iodo-6-methyl-5-nitro-2H-indazole
• InChI: InChI=1S/C8H6IN3O2/c1-4-2-6-5(8(9)11-10-6)3-7(4)12(13)14/h2-3H,1H3,(H,10,11)
• InChI Key: UMRBFGNXSMPUHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NNC(=C2C=C1[N+](=O)[O-])I
• Molecular Formula: C8H6IN3O2
• DSSTOX Substance ID: DTXSID40646663
• Molecular Weight: 303.06 g/mol
• CAS No.: 1000343-55-4

Description

3-Iodo-6-methyl-5-nitro-1H-indazole is an organic compound. It is an important reagent or pharmaceutical intermediate compound used in the preparation of key intermediates.

Synthesis Analysis

The synthesis of 1H-indazoles has been achieved through various strategies including transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular formula of this compound is C8H6IN3O2. The average mass is 303.057 Da and the monoisotopic mass is 302.950470 Da.

Physical And Chemical Properties Analysis

The boiling point of this compound is predicted to be 410.3±25.0 °C and the density is predicted to be 2.13±0.1 g/cm3.

Scientific Research Applications

Synthesis and Structural Analysis

3-Iodo-6-methyl-5-nitro-1H-indazole is a compound that may be synthesized and characterized through routes similar to those used for related indazole derivatives. For example, the synthesis of various nitroindazoles and their subsequent characterization through methods such as X-ray diffraction, NMR spectroscopy, and computational methodologies like DFT (Density Functional Theory) calculations could provide insights into the structural and electronic properties of this compound. This detailed characterization is crucial for understanding the reactivity and potential applications of the compound in various scientific fields (Cabildo et al., 2011).

Corrosion Inhibition

Indazole derivatives have been explored as corrosion inhibitors, demonstrating their potential to protect metals against corrosion in acidic environments. Research on heterocyclic diazoles, including indazoles, as corrosion inhibitors for iron in acidic solutions using both AC and DC techniques, has shown promising results. The effectiveness of these compounds is attributed to their ability to form protective layers on metal surfaces, reducing corrosion rates. This application is particularly relevant in industrial settings where corrosion resistance is crucial for maintaining the integrity of metal structures and components (Babić-Samardžija et al., 2005).

Energetic Materials

Compounds related to indazoles, such as nitroindazoles, have been studied for their potential as energetic materials. These studies involve the synthesis of nitro-substituted indazoles and their characterization to evaluate properties like thermal stability and sensitivity. Understanding the decomposition products and the thermal behavior of these compounds is essential for assessing their suitability as energetic materials for applications in propellants, explosives, and pyrotechnics. Computational tools like Cheetah software can be employed to predict the decomposition pathways and products of such energetic compounds (Chand et al., 2016).

Medicinal Chemistry and Chemical Biology

Indazole derivatives, including those with nitro groups, are of significant interest in medicinal chemistry and chemical biology due to their biological activities. These compounds are often explored for their potential therapeutic applications, such as in the development of kinase inhibitors and other drug candidates. The synthesis and functionalization of indazole derivatives to enhance their biological activity and specificity for target molecules are key areas of research in drug development. The study and optimization of synthetic routes to access various indazole derivatives enable the exploration of their pharmacological potential (Zhu et al., 2019).

Safety and Hazards

The safety information available indicates that 3-Iodo-6-methyl-5-nitro-1H-indazole is classified under Acute Tox. 4 Oral hazard classifications. The signal word is “Warning” and it has hazard statement H302.